molecular formula C15H20N2O3 B8499099 5'-acetyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl-4-carboxylic acid ethyl ester

5'-acetyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl-4-carboxylic acid ethyl ester

Cat. No.: B8499099
M. Wt: 276.33 g/mol
InChI Key: UBRRGIYWDUUEOQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5'-acetyl-3,4,5,6-tetrahydro-2H-[1,2']bipyridinyl-4-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C15H20N2O3 and its molecular weight is 276.33 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H20N2O3

Molecular Weight

276.33 g/mol

IUPAC Name

ethyl 1-(5-acetylpyridin-2-yl)piperidine-4-carboxylate

InChI

InChI=1S/C15H20N2O3/c1-3-20-15(19)12-6-8-17(9-7-12)14-5-4-13(10-16-14)11(2)18/h4-5,10,12H,3,6-9H2,1-2H3

InChI Key

UBRRGIYWDUUEOQ-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1CCN(CC1)C2=NC=C(C=C2)C(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of piperidine-4-carboxylic acid ethyl ester (12.6 g, 0.080 mol) in CH3CN (250 mol), iPr2Net (33.7 mL, 0.193 mol) and 1-(6-chloro-pyridin-3-yl)-ethanone (10 g, 0.064 mol) were added. The reaction mixture was heated at reflux over night, and then volatiles evaporated under high vacuum. Column chromatography (SiO2, EtOAc/heptane, 1:9 to 1:1) yielded 15.9 g (89%) of 5′-acetyl-3,4,5,6-tetrahydro-2H-[1,2′]bipyridinyl-4-carboxylic acid ethyl ester as a yellow oil. ES-MS m/e: 277.2 (M+H+).
Quantity
12.6 g
Type
reactant
Reaction Step One
Name
Quantity
250 mol
Type
reactant
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step One

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